molecular formula C12H16N4O3 B5561114 3-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No. B5561114
M. Wt: 264.28 g/mol
InChI Key: MVBGOHAXZUBWBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential in various applications. This compound is a spirocyclic lactam, and it has been found to exhibit interesting biological properties, making it a promising candidate for further research.

Scientific Research Applications

Antimicrobial Applications

A study on N-halamine-coated cotton for antimicrobial and detoxification applications developed a new N-halamine precursor, which was synthesized and bonded onto cotton fabrics. This research demonstrated how such compounds could effectively oxidize chemical mustard simulants to less toxic derivatives, highlighting potential applications in creating antimicrobial surfaces or materials for safety and health sectors (Ren et al., 2009).

Structural Analysis and Synthesis

The structural elucidation of spiro compounds, such as the analysis of alaptide from synchrotron powder diffraction data, provides insights into their molecular configuration and potential chemical reactivity. This research underscores the importance of understanding molecular structures for designing compounds with specific properties (Rohlíček et al., 2010).

Medicinal Chemistry Applications

In medicinal chemistry, compounds related to 3-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione have been explored for their potential therapeutic benefits. For example, derivatives of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione were synthesized and evaluated for anticonvulsant and neurotoxic properties, indicating potential applications in developing new treatments for neurological disorders (Obniska et al., 2006).

Mechanism of Action

Oxazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling oxazole derivatives. They should only be used for testing and research purposes .

Future Directions

Oxazole derivatives continue to draw the attention of researchers around the globe due to their wide spectrum of biological activities . They are valuable for medical applications and have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .

properties

IUPAC Name

3-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N4O3/c1-8-14-9(7-19-8)6-16-10(17)12(15-11(16)18)2-4-13-5-3-12/h7,13H,2-6H2,1H3,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVBGOHAXZUBWBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CO1)CN2C(=O)C3(CCNCC3)NC2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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